Cas no 20237-96-1 (Oxazole, 4-ethyl-4,5-dihydro-2-(4-nitrophenyl)-)

• Product Name: Oxazole, 4-ethyl-4,5-dihydro-2-(4-nitrophenyl)-
• CAS No: 20237-96-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1391893
• Update Time: 2024-08-15

Oxazole, 4-ethyl-4,5-dihydro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-ethyl-4,5-dihydro-2-(4-nitrophenyl)-

• Inchi： 1S/C11H12N2O3/c1-2-9-7-16-11(12-9)8-3-5-10(6-4-8)13(14)15/h3-6,9H,2,7H2,1H3
• InChI Key： HTARZZXBPVIERF-UHFFFAOYSA-N
• SMILES： O1CC(CC)N=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 76-77 °C
• Boiling Point: 361.4±25.0 °C(Predicted)
• PSA: 64.73
• pka: 3.25±0.70(Predicted)